N-1,9-dioxaspiro[5.5]undec-4-yl-2-[(1-methyl-1H-indol-3-yl)thio]acetamide

• IUPAC Name: N-(1,9-dioxaspiro[5.5]undecan-4-yl)-2-(1-methylindol-3-yl)sulfanylacetamide
• InChI: InChI=1S/C20H26N2O3S/c1-22-13-18(16-4-2-3-5-17(16)22)26-14-19(23)21-15-6-9-25-20(12-15)7-10-24-11-8-20/h2-5,13,15H,6-12,14H2,1H3,(H,21,23)
• InChI Key: OMJIXYNCDNFXMM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)SCC(=O)NC3CCOC4(C3)CCOCC4
• Molecular Formula: C20H26N2O3S
• Molecular Weight: 374.5 g/mol

Description

N-1,9-dioxaspiro[5.5]undec-4-yl-2-[(1-methyl-1H-indol-3-yl)thio]acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound has been synthesized using various methods, and its mechanism of action has been extensively studied.5]undec-4-yl-2-[(1-methyl-1H-indol-3-yl)thio]acetamide.

Scientific Research Applications

Synthesis and Antibacterial Activity
A novel series of N-(benzo[d] thiazol-2-yl)-2-((2,4’-dioxospiro[indoline-3, 2’-thiazolidin]-3'-yl)amino)acetamide derivatives were synthesized with the aim to discover new antibacterial agents. These compounds were tested against both Gram-positive and Gram-negative bacteria, showing broad spectrum antibacterial activity. This highlights the potential of N-1,9-dioxaspiro[5.5]undec-4-yl-2-[(1-methyl-1H-indol-3-yl)thio]acetamide derivatives in contributing to the development of new antibacterial drugs (Borad et al., 2015).

Antihypertensive Applications
Research into the antihypertensive properties of 9-substituted 1-oxa-4,9-diazaspiro[5.5]undecan-3-ones, including derivatives of this compound, has demonstrated significant activity in reducing blood pressure in spontaneously hypertensive rats. These findings underline the compound's relevance in creating new treatments for hypertension (Clark et al., 1983).

Chemical Synthesis and Structure Elucidation
Studies have shown the versatility of this compound in chemical synthesis, particularly in the formation of complex spiro compounds. These compounds have been synthesized and characterized by various spectroscopic techniques, contributing to the broader understanding of spiro compound chemistry and offering insights into their potential applications in material science and medicinal chemistry (Baylis et al., 1993).